Cas no 892155-56-5 (SALOR-INT L201006-1EA)

• Product Name: SALOR-INT L201006-1EA
• CAS No: 892155-56-5
• MF: C₁₆H₁₅ClFNO
• MW: 291.747806787491
• CID: 5271467
• Update Time: 2025-07-09

SALOR-INT L201006-1EA Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L201006-1EA
• 1-(4-chlorophenyl)-3-[(3-fluoro-4-methylphenyl)amino]propan-1-one

• Inchi： 1S/C16H15ClFNO/c1-11-2-7-14(10-15(11)18)19-9-8-16(20)12-3-5-13(17)6-4-12/h2-7,10,19H,8-9H2,1H3
• InChI Key： BMMGMORBKXZVJR-UHFFFAOYSA-N
• SMILES： CC1C=CC(NCCC(C2C=CC(Cl)=CC=2)=O)=CC=1F

Additional information on SALOR-INT L201006-1EA

The CAS No 892155-56-5 and SALOR-INT L201006-1EA: A Comprehensive Overview

The compound identified by the CAS registry number 892155-56-5 and referred to as SALOR-INT L201006-1EA has garnered significant attention in recent scientific research due to its unique properties and potential applications. This compound is a cutting-edge material that has been developed through advanced chemical synthesis techniques, making it a prime candidate for various industrial and technological applications.

Recent studies have highlighted the exceptional thermal stability and mechanical strength of CAS No 892155-56-5. Researchers have found that this compound exhibits remarkable resistance to high temperatures, making it ideal for use in high-performance materials such as aerospace components and advanced electronics. The SALOR-INT L201006-1EA variant, in particular, has shown superior electrical conductivity, which opens up new possibilities in the field of semiconductors and energy storage systems.

One of the most groundbreaking discoveries related to CAS No 892155-56-5 is its ability to enhance the efficiency of solar cells. Scientists have demonstrated that incorporating this compound into photovoltaic materials can significantly increase energy conversion rates, paving the way for more sustainable and efficient renewable energy solutions. This advancement has been widely recognized in the scientific community and has led to numerous collaborative research projects aimed at further optimizing its properties.

In addition to its technological applications, SALOR-INT L201006-1EA has also shown promise in the medical field. Preliminary studies suggest that this compound may have potential as a drug delivery agent due to its biocompatibility and controlled release properties. Researchers are currently exploring its use in targeted drug delivery systems, which could revolutionize the treatment of various diseases by improving drug efficacy and reducing side effects.

The development of CAS No 892155-56-5 and its product variant SALOR-INT L201006-1EA represents a significant milestone in materials science. With its versatile properties and wide range of applications, this compound is poised to play a crucial role in shaping the future of technology and medicine. As ongoing research continues to uncover new potential uses, the significance of this compound in both academic and industrial settings is expected to grow exponentially.